Cas no 2639446-63-0 (Tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate)

• Product Name: Tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate
• CAS No: 2639446-63-0
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5930144
• PubChem ID: 165901182
• Update Time: 2025-06-14

Tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate
• 2639446-63-0
• EN300-27730913
• Tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate

• Inchi： 1S/C15H19NO3/c1-9-11-7-10(14(17)19-15(2,3)4)5-6-12(11)18-13(9)8-16/h5-7H,8,16H2,1-4H3
• InChI Key： UUVQGPXUJCYCAX-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)C(C)=C(CN)O2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.5Ų

Additional information on Tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate

Recent Advances in the Study of Tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate (CAS: 2639446-63-0)

The compound Tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate (CAS: 2639446-63-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its benzofuran scaffold and functionalized with an aminomethyl group and a tert-butyl ester, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step process starting from commercially available precursors, with the final step being the introduction of the tert-butyl ester group under mild conditions. This advancement is particularly significant for industrial-scale production, where yield and purity are critical factors.

Pharmacological investigations have revealed that Tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory diseases. In vitro studies demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the low micromolar range. While not as potent as some established COX-2 inhibitors, its unique structural features make it an attractive lead compound for further optimization. Researchers are particularly interested in modifying the aminomethyl moiety to enhance both potency and selectivity.

Another promising application of this compound lies in its use as a precursor for the synthesis of more complex molecules. Its benzofuran core provides a rigid scaffold that can be further functionalized to target various biological pathways. Recent work has explored its incorporation into larger pharmacophores designed to interact with G-protein coupled receptors (GPCRs). Preliminary results suggest that derivatives of this compound show affinity for certain serotonin receptor subtypes, opening new avenues for the development of central nervous system (CNS) therapeutics.

Structural analysis through X-ray crystallography has provided valuable insights into the molecular conformation of Tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate. The crystal structure reveals an interesting intramolecular hydrogen bonding network between the aminomethyl group and the ester carbonyl oxygen, which may contribute to the compound's stability and influence its biological activity. These structural features are being exploited in computer-aided drug design to develop analogs with improved pharmacokinetic properties.

Recent toxicological studies have assessed the safety profile of this compound, an essential step in its potential development as a therapeutic agent. Acute toxicity tests in animal models showed favorable results, with no significant adverse effects observed at therapeutic doses. However, more comprehensive long-term toxicity studies are still needed to fully evaluate its safety profile. Researchers are particularly cautious about potential off-target effects given the compound's ability to interact with multiple enzyme systems.

Looking forward, the versatility of Tert-butyl 2-(aminomethyl)-3-methyl-1-benzofuran-5-carboxylate suggests it will continue to be an important molecule in medicinal chemistry research. Current efforts are focused on three main directions: (1) developing more efficient synthetic methods to enable larger-scale production, (2) exploring its potential as a scaffold for diverse bioactive molecules, and (3) investigating its direct therapeutic applications, particularly in inflammation and CNS disorders. With these ongoing research initiatives, this compound is poised to make significant contributions to drug discovery and development in the coming years.